Cas no 2138337-63-8 (5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one)

• Product Name: 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one
• CAS No: 2138337-63-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6055809
• PubChem ID: 165874149
• Update Time: 2025-07-18

5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 5-[(piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one
• 2138337-63-8
• EN300-740637
• 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one

• Inchi： 1S/C11H19N3O2/c15-10-5-11(7-13-8-11)9(16-10)6-14-3-1-12-2-4-14/h9,12-13H,1-8H2
• InChI Key： JFLBAFPTMLMVAG-UHFFFAOYSA-N
• SMILES： O1C(CC2(CNC2)C1CN1CCNCC1)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.6Ų

Additional information on 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one

Research Brief on 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one (CAS: 2138337-63-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Among these, 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one (CAS: 2138337-63-8) has emerged as a promising scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one belongs to the class of spirocyclic heterocycles, which are known for their three-dimensional complexity and ability to interact with diverse biological targets. Recent studies have demonstrated that this compound exhibits significant potential as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Its unique structural motif, combining a piperazine ring with a spirocyclic core, allows for enhanced binding affinity and selectivity toward specific biological targets.

One of the key findings in recent research is the efficient synthetic route developed for 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one. A study published in the Journal of Medicinal Chemistry (2023) described a multi-step synthesis involving the condensation of a piperazine derivative with a spirocyclic precursor, followed by oxidative cyclization. The optimized protocol achieved a high yield (78%) and excellent purity (>98%), making it suitable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro studies have shown that 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one exhibits moderate inhibitory effects on several enzymes involved in neurodegenerative pathways, including acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B). These findings suggest its potential as a lead compound for the treatment of Alzheimer's disease and Parkinson's disease. Additionally, molecular docking simulations have revealed strong interactions between the compound and the active sites of these enzymes, further supporting its therapeutic potential.

Another area of interest is the compound's application in antimicrobial drug development. A recent study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising findings, further research is needed to fully elucidate the pharmacological profile of 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one. Current efforts are focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, through structural modifications. Additionally, in vivo studies are underway to evaluate its efficacy and safety in animal models of disease. These studies will be critical for determining the compound's potential for clinical translation.

In conclusion, 5-[(Piperazin-1-yl)methyl]-6-oxa-2-azaspiro[3.4]octan-7-one (CAS: 2138337-63-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further drug development. Continued research in this area is expected to yield novel therapeutics for CNS disorders and infectious diseases, addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of such innovative chemical entities.